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Compound of Interest

Compound Name: CAY10599

CAS No.: 1143573-33-4

Cat. No.: B592807 Get Quote

Agonist)

Executive Summary & Biological Context
CAY10599 (CAS: 1143573-33-4) is a potent, selective agonist of the peroxisome proliferator-

activated receptor

(PPAR

).[1][2][3] While often labeled as "Not Classified" under GHS due to limited toxicological data,
its biological function—altering gene expression related to lipid metabolism and insulin
sensitization—mandates that it be treated as a bioactive hazardous agent.

The Core Safety Directive: Do not confuse "No GHS Classification" with "Safe." As a potent

pharmacological modulator (

), CAY10599 must be prevented from entering environmental water systems where it could
disrupt endocrine function in aquatic life. All disposal procedures must ensure complete thermal
destruction or chemical isolation.

Chemical & Physical Profile
Understanding the physical state is the first step in determining the waste stream.
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Property Specification Operational Implication

CAS Number 1143573-33-4
Use for waste labeling and

inventory tracking.

Molecular Formula
High carbon content; suitable

for incineration.

Solubility
DMSO (>25 mg/mL), Ethanol

(>25 mg/mL)

Critical: Once dissolved, the

hazard profile adopts the

properties of the solvent (e.g.,

flammability of EtOH, skin

permeability of DMSO).

Stability
Stable as solid (-20°C);

Solutions <24h

Discard unused working

solutions immediately; do not

store long-term.

GHS Status Not Officially Classified

Treat as P-Listed equivalent

(Acutely Toxic) out of an

abundance of caution.

Critical Safety Protocol: The "Carrier Effect"
Most researchers handle CAY10599 in solution, typically DMSO (Dimethyl sulfoxide).

The Risk: DMSO is a penetration enhancer. While CAY10599 itself may not be a skin irritant,

DMSO can carry the compound directly through the dermal barrier and into the bloodstream.

The Protocol:

Glove Selection: Nitrile gloves are generally insufficient for prolonged DMSO contact. Use

Butyl Rubber or double-gloved Nitrile (change immediately upon splash).

Engineering Controls: All weighing of the solid powder must occur inside a fume hood or

biological safety cabinet to prevent inhalation of bioactive dust.

Disposal Decision Logic
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The following workflow dictates the correct waste stream based on the physical state of the

reagent.

Start: Identify CAY10599 State

Is it Solid or Liquid?

Liquid Solution

Solution

Solid Powder / Residue

Powder

Identify Solvent

DMSO / DMF

High BP

Ethanol / Methanol

Flammable

Aqueous / Buffer (<1%)

Dilute

Organic Solvent Waste
(Non-Halogenated)

Do NOT Drain Pour

Contaminated Weigh Boats/Tips Expired Bulk Powder

High-Temp Incineration
(Bioactive Waste)

Final Destruction
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Figure 1: Decision matrix for segregating CAY10599 waste streams. Note that even aqueous

traces should be treated as organic waste to prevent aquatic contamination.

Detailed Disposal Procedures
A. Solid Waste (Powder & Contaminated Debris)
Applicability: Expired vials, contaminated spatula tips, weigh boats, and PPE.

Containment: Place the primary container (vial) into a clear polyethylene bag.

Secondary Containment: Place the bagged vial into a rigid, wide-mouth waste container

labeled "Solid Hazardous Waste - Bioactive."

Labeling: The label must explicitly state:

Chemical Name: CAY10599 (PPAR Agonist)[1][2][3]

Hazards: Bioactive, Potential Endocrine Disruptor.

Destruction: This stream must be routed for high-temperature incineration. Do not autoclave;

autoclaving may not fully degrade the complex aromatic structure of CAY10599.

B. Liquid Waste (Stock & Working Solutions)
Applicability: DMSO stocks, cell culture media containing >1

M CAY10599.

Segregation:

DMSO/Ethanol Solutions: Dispose of in the "Non-Halogenated Organic Solvent" carboy.

Aqueous Solutions: Do not pour down the sink. Collect in a separate carboy labeled

"Aqueous Waste with Trace Organics."
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Compatibility Check: Ensure the waste carboy does not contain strong oxidizers (e.g.,

concentrated nitric acid), as mixing with organic solvents (Ethanol/DMSO) can cause an

explosion.

Rinsing: Triple-rinse empty vials with ethanol. Collect the rinsate into the organic waste

carboy. Deface the vial label and dispose of the glass in the "Sharps/Broken Glass" bin.

Emergency Spills & Exposure Response
If a spill occurs, immediate containment is required to prevent the spread of bioactive dust or

liquid.

1. ALERT
Notify personnel

Isolate area

2. PPE UP
Double Nitrile Gloves

N95/P100 Mask

3. CONTAIN
Cover with absorbent pads

(Do not sweep dust)

4. CLEAN
Wipe with 10% Bleach

then 70% Ethanol

5. DISPOSE
All materials to

Biohazard/Chem Waste

Click to download full resolution via product page

Figure 2: Immediate response workflow for CAY10599 spills. Emphasis is placed on preventing

dust generation.

Specific Spill Steps:

Powder Spill: Do not dry sweep. Cover with a damp paper towel (soaked in water or ethanol)

to wet the powder, then wipe up. This prevents aerosolization.[4]

Liquid Spill: Absorb with vermiculite or standard spill pads.

Decontamination: The surface should be wiped with a mild surfactant followed by ethanol to

solubilize and remove lipophilic residues.

Regulatory & Compliance Notes
US EPA (RCRA): While CAY10599 is not explicitly P-listed or U-listed, the "Generator

Knowledge" rule applies. You, as the generator, know it is bioactive. Therefore, it must be

managed as hazardous waste.
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Aquatic Toxicity: PPAR agonists can affect reproduction in fish and amphibians. Zero

discharge to municipal sewer systems is the mandatory standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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